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Compound of Interest

Compound Name: Trichloro(4-phenylbutyl)silane

Cat. No.: B093834

An In-depth Technical Guide to Trichloro(4-phenylbutyl)silane (CAS 17886-88-3)

This technical guide provides a comprehensive overview of Trichloro(4-phenylbutyl)silane, a
versatile organosilicon compound. It is intended for researchers, scientists, and professionals in
drug development and materials science who are interested in the properties, synthesis, and
applications of this chemical.

Physicochemical Properties

Trichloro(4-phenylbutyl)silane is a reactive organosilane that serves as a valuable building
block in various chemical processes. Its key physical and chemical properties are summarized
below.
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Property

Value

CAS Number

17886-88-3[1][2][3]

Molecular Formula

C10H13CI3Si[1][2]

Molecular Weight 267.65 g/mol [1][2]
Density 1.2 + 0.1 g/cm3[1] or 1.192 g/cm3[3]
N _ 292.5 4+ 19.0 °C at 760 mmHg[1], 82°C at 0.4
Boiling Point
mmHg[2][3]
Flash Point 143.1 + 16.2 °C[1] or >110°C (>230°F)[3]

Refractive Index

1.519[1] or 1.5121[3]

Vapor Pressure

0.0 £ 0.6 mmHg at 25°C[1]

LogP

7.27[1]

_ o Reacts rapidly with moisture, water, and protic
Hydrolytic Sensitivity vents[3]
solvents

Synthesis and Reactivity

The primary synthetic route to Trichloro(4-phenylbutyl)silane involves the Grignard reaction.
[4] This well-established method in organosilicon chemistry is crucial for forming the silicon-
carbon bond.[4] The reactivity of this compound is dominated by the three chlorine atoms
attached to the silicon, making the Si-Cl bonds highly susceptible to nucleophilic attack,
particularly by water.

Synthesis via Grighard Reaction

A common method for synthesizing Trichloro(4-phenylbutyl)silane is through the reaction of
a Grignard reagent, 4-phenylbutylmagnesium halide, with a silicon tetrachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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